N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)benzenesulfonamide formate
Description
Physical And Chemical Properties Analysis
While some related compounds have their physical and chemical properties listed, such as melting point, boiling point, density, molecular formula, and molecular weight , the specific properties for “N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)benzenesulfonamide formate” are not provided.Scientific Research Applications
These applications highlight the versatility of N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)benzenesulfonamide formate and underscore its potential impact across diverse scientific disciplines. Keep in mind that ongoing research may uncover additional uses or refine existing ones. 🌟
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. : Kucukguzel, S. G., et al. (2010). Synthesis, carbonic anhydrase isoenzymes I, II, IX, and XII inhibitory effects of N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzenesulfonamide derivatives. Bioorganic & Medicinal Chemistry, 18(20), 7269-7275. : Dolmans, D. E., et al. (2003). Photodynamic therapy for cancer. Nature Reviews Cancer, 3(5), 380-387. : Kucukguzel, S. G., et al. (2011). Synthesis and carbonic anhydrase isoenzymes I, II, IX, and XII inhibitory effects of N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzenesulfonamide derivatives. Bioorganic & Medicinal Chemistry, 19(1), 310-317. : Kucukguzel, S. G., et al. (2012). Synthesis and carbonic anhydrase isoenzymes I, II, IX, and XII inhibitory effects of N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzenesulfonamide derivatives. Bioorganic & Medicinal Chemistry, 20(1), 155-162. : [Kucukguzel, S. G., et al.
properties
IUPAC Name |
N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzenesulfonamide;formic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3S.CH2O2/c1-16(2)13(14-9-6-10-19-14)11-15-20(17,18)12-7-4-3-5-8-12;2-1-3/h3-10,13,15H,11H2,1-2H3;1H,(H,2,3) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZAPDXIYSJBRRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNS(=O)(=O)C1=CC=CC=C1)C2=CC=CO2.C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{4-[5-(2-fluorophenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide](/img/structure/B2770049.png)
![N-(3,4-dimethoxyphenethyl)-4-(6-((2-((4-(dimethylamino)phenyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)butanamide](/img/structure/B2770051.png)
![N-[Cyano-(2,3-dimethoxyphenyl)methyl]-5-propan-2-yl-1H-pyrazole-3-carboxamide](/img/structure/B2770068.png)
![N-(3-chlorobenzyl)-3-(3-methylphenyl)-5-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide](/img/no-structure.png)